2-bromo-3,4,5-trimethoxy-N-(2-phenoxyethyl)benzamide
Overview
Description
2-bromo-3,4,5-trimethoxy-N-(2-phenoxyethyl)benzamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential pharmacological properties. This compound belongs to the family of benzamides, which are known for their diverse biological activities.
Mechanism of Action
The exact mechanism of action of 2-bromo-3,4,5-trimethoxy-N-(2-phenoxyethyl)benzamide is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of certain enzymes and the modulation of various signaling pathways.
Biochemical and Physiological Effects
2-bromo-3,4,5-trimethoxy-N-(2-phenoxyethyl)benzamide has been shown to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been shown to modulate the activity of certain enzymes involved in the regulation of various physiological processes.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-bromo-3,4,5-trimethoxy-N-(2-phenoxyethyl)benzamide in lab experiments is its diverse pharmacological properties. It can be used to study various biological processes such as inflammation, pain, and cancer. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the study of 2-bromo-3,4,5-trimethoxy-N-(2-phenoxyethyl)benzamide. One potential area of research is the development of more efficient synthesis methods for this compound. Another area of research is the identification of the specific enzymes and signaling pathways that are modulated by this compound. In addition, further studies are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 2-bromo-3,4,5-trimethoxy-N-(2-phenoxyethyl)benzamide involves the reaction of 2-bromo-3,4,5-trimethoxybenzoic acid with 2-(2-phenoxyethyl)amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction is carried out in an organic solvent such as dichloromethane, and the product is purified by column chromatography.
Scientific Research Applications
2-bromo-3,4,5-trimethoxy-N-(2-phenoxyethyl)benzamide has been studied extensively for its potential pharmacological properties. It has been found to possess anti-inflammatory, analgesic, and anti-cancer activities. In addition, it has been shown to inhibit the activity of certain enzymes such as phosphodiesterase and carbonic anhydrase.
properties
IUPAC Name |
2-bromo-3,4,5-trimethoxy-N-(2-phenoxyethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20BrNO5/c1-22-14-11-13(15(19)17(24-3)16(14)23-2)18(21)20-9-10-25-12-7-5-4-6-8-12/h4-8,11H,9-10H2,1-3H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYZHBCLKZQRFAG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C(=C1)C(=O)NCCOC2=CC=CC=C2)Br)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20BrNO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-3,4,5-trimethoxy-N-(2-phenoxyethyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione](/img/structure/B4895997.png)
![3-(4-methylphenyl)-1-phenyl-1,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium bromide](/img/structure/B4896000.png)
![3-ethoxy-N'-[(4-oxo-4H-chromen-3-yl)methylene]benzohydrazide](/img/structure/B4896015.png)
![5-{3-methoxy-4-[(4-nitrobenzyl)oxy]benzylidene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B4896023.png)
![4-[(1-{4-[4-(2-fluorophenyl)-1-piperazinyl]-4-oxobutyl}-1H-tetrazol-5-yl)methyl]morpholine](/img/structure/B4896037.png)
![2-[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]-N-(2-methylphenyl)acetamide](/img/structure/B4896040.png)
![4-[6-(1-pyrrolidinyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-yl]-1,4-diazepane-1-carbaldehyde](/img/structure/B4896059.png)
![N-[5-(1-{2-[(3,5-dimethylphenyl)amino]-2-oxoethyl}-6-oxo-1,6-dihydro-3-pyridazinyl)-2-methylphenyl]-2-methylpropanamide](/img/structure/B4896074.png)
![N-(3-bromophenyl)-2-[3-(4-methylphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide](/img/structure/B4896083.png)
![4-(4-chlorophenyl)-1-(hydroxymethyl)-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione](/img/structure/B4896092.png)
![ethyl [2,2,2-trichloro-1-({[(4-ethoxyphenyl)amino]carbonothioyl}amino)ethyl]carbamate](/img/structure/B4896099.png)